1-(Cyclopropylmethyl)cyclopropan-1-ol

• Molecular Formula: C7H12O
• Molecular Weight: 112.17 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)cyclopropan-1-ol
• InChI: InChI=1S/C7H12O/c8-7(3-4-7)5-6-1-2-6/h6,8H,1-5H2
• InChI Key: HHXKYKYCGQMGLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2(CC2)O

Description

1-(Cyclopropylmethyl)cyclopropan-1-ol is a bicyclic alcohol featuring a cyclopropane ring substituted with a hydroxyl (-OH) group and a cyclopropylmethyl (-CH₂-C₃H₅) moiety at the 1-position. Its molecular formula is C₇H₁₂O, with a calculated molecular weight of 112.17 g/mol. The compound’s structure combines the inherent ring strain of cyclopropane with the steric and electronic effects of the cyclopropylmethyl substituent, making it a unique subject for comparative studies with analogous cyclopropanol derivatives.

Preparation Methods

The synthesis of 1-(Cyclopropylmethyl)cyclopropan-1-ol can be achieved through several methods. One common approach involves the use of cyclopropylmethyl bromide and cyclopropylmagnesium bromide in a Grignard reaction, followed by hydrolysis to yield the desired product . Another method includes the use of cyclopropylcarbinol and cyclopropylcarbinyl chloride under specific reaction conditions . Industrial production methods often utilize these synthetic routes but on a larger scale, ensuring the purity and yield of the compound are optimized.

Chemical Reactions Analysis

1-(Cyclopropylmethyl)cyclopropan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form cyclopropylmethyl ketone using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into cyclopropylmethylcyclopropane using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide

Ring-opening reactions: Due to the strain in the cyclopropane ring, it is susceptible to ring-opening reactions, forming more stable compounds.

Scientific Research Applications

1-(Cyclopropylmethyl)cyclopropan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of more complex cyclopropane derivatives.

Biology: The compound is studied for its potential biological activity, including its role in enzyme inhibition and protein interactions.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate, especially in the synthesis of antiviral and anticancer agents.

Industry: It is utilized in the production of specialty chemicals and materials, benefiting from its unique structural properties.

Mechanism of Action

The mechanism of action of 1-(Cyclopropylmethyl)cyclopropan-1-ol involves its interaction with molecular targets through its hydroxyl and cyclopropyl groups. These interactions can lead to the inhibition of specific enzymes or the modulation of protein functions. The compound’s reactivity is largely influenced by the strain in the cyclopropane ring, which makes it a versatile intermediate in various chemical reactions .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Cyclopropanol Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Notable Properties
1-(Cyclopropylmethyl)cyclopropan-1-ol	Not Available	C₇H₁₂O	112.17 (inferred)	Cyclopropylmethyl	High steric strain, bicyclic core
1-Cyclopropylpropan-1-ol	18729-46-9	C₆H₁₂O	100.16	Cyclopropyl (linear)	Linear structure, lower MW
1-(Propan-2-yl)cyclopropan-1-ol	57872-32-9	C₆H₁₂O	100.16	Isopropyl	Moderate steric hindrance
1-(3,4-Dichlorophenyl)cyclopropan-1-ol	1248294-93-0	C₉H₈Cl₂O	203.1	Aromatic (Cl-substituted)	Enhanced acidity, π-π interactions
1-(O-Tolyl)cyclopropan-1-ol	1250788-26-1	C₁₀H₁₂O	148.20	Aromatic (methyl-substituted)	Steric/electronic effects

Notes

• Physical properties (e.g., melting point, solubility) require further validation.
• Synthetic Relevance: Cyclopropanol derivatives are often intermediates in pharmaceutical and agrochemical synthesis, as seen in the dichlorophenyl and tolyl analogs .
• Research Gaps: Comparative studies on the reactivity of aliphatic vs. aromatic substituents on cyclopropanol cores are warranted.